Cas no 105357-98-0 (2-Propen-1-one, 1,3-bis(4-methylphenyl)-, (Z)-)

2-Propen-1-one, 1,3-bis(4-methylphenyl)-, (Z)- structure
105357-98-0 structure
Product Name:2-Propen-1-one, 1,3-bis(4-methylphenyl)-, (Z)-
CAS No:105357-98-0
MF:C17H16O
MW:236.308344841003
CID:1152664
Update Time:2024-07-26

2-Propen-1-one, 1,3-bis(4-methylphenyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1,3-bis(4-methylphenyl)-, (Z)-
    • Inchi: 1S/C17H16O/c1-13-3-7-15(8-4-13)9-12-17(18)16-10-5-14(2)6-11-16/h3-12H,1-2H3/b12-9-
    • InChI Key: DTEBZGKINVACPT-XFXZXTDPSA-N
    • SMILES: C(C1=CC=C(C)C=C1)(=O)/C=C\C1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 236.12
  • Monoisotopic Mass: 236.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.8
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